Cas no 34985-98-3 (1H-1,2,4-Triazole,3-methyl-5-(methylthio)-)

1H-1,2,4-Triazole,3-methyl-5-(methylthio)- is a heterocyclic compound featuring a triazole core substituted with methyl and methylthio functional groups. This structure imparts unique chemical properties, making it valuable in agrochemical and pharmaceutical applications. The compound exhibits stability under a range of conditions, with the methylthio group enhancing its reactivity in nucleophilic substitution reactions. Its triazole moiety contributes to potential biological activity, particularly as an intermediate in the synthesis of fungicides and plant growth regulators. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.

1H-1,2,4-Triazole,3-methyl-5-(methylthio)- structure

34985-98-3 structure

Product Name:1H-1,2,4-Triazole,3-methyl-5-(methylthio)-

CAS No:34985-98-3

MF:C₄H₇N₃S

MW:129.183478593826

CID:295257

PubChem ID:544852

Update Time:2025-06-07

1H-1,2,4-Triazole,3-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole,3-methyl-5-(methylthio)-
- 3-Methyl-5-methylmercapto-1,2,4-triazole
- s-Triazole,3-methyl-5-(methylthio)- (6CI)
- dimethyl-1,2,4-triazolethiol
- 1H-1,2,4-Triazole, 3-methyl-5-(methylthio)-
- 34985-98-3
- Methyl 3-methyl-1H-1,2,4-triazol-5-yl sulfide #
- 3-Methyl-5-(methylthio)-1H-1,2,4-triazole
- IJQOCRRZPZXSQL-UHFFFAOYSA-N
- SCHEMBL14498872
- SCHEMBL6959750
- 3-methyl-5-methylsulfanyl-1H-1,2,4-triazole
- CS-0530529
- 1H-1,2,4-Triazole,3-methyl-5-(methylthio)-(9ci)
- Z3223608753
- 5-methyl-3-methylsulfanyl-1H-1,2,4-triazole
- Inchi： 1S/C4H7N3S/c1-3-5-4(8-2)7-6-3/h1-2H3,(H,5,6,7)
- InChI Key： IJQOCRRZPZXSQL-UHFFFAOYSA-N
- SMILES： S(C)C1=NNC(C)=N1

Computed Properties

Exact Mass: 129.03621
Monoisotopic Mass: 129.03606841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 77.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 66.9Å²

Experimental Properties

PSA: 41.57

1H-1,2,4-Triazole,3-methyl-5-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1092496-250mg	3-Methyl-5-(methylthio)-1H-1,2,4-triazole	34985-98-3	95%	250mg	$585	2024-07-28
eNovation Chemicals LLC	Y1092496-1g	3-Methyl-5-(methylthio)-1H-1,2,4-triazole	34985-98-3	95%	1g	$675	2024-07-28
eNovation Chemicals LLC	Y1092496-250mg	3-Methyl-5-(methylthio)-1H-1,2,4-triazole	34985-98-3	95%	250mg	$585	2025-02-28
eNovation Chemicals LLC	Y1092496-1g	3-Methyl-5-(methylthio)-1H-1,2,4-triazole	34985-98-3	95%	1g	$675	2025-02-28
eNovation Chemicals LLC	Y1092496-250mg	3-Methyl-5-(methylthio)-1H-1,2,4-triazole	34985-98-3	95%	250mg	$585	2025-02-28
eNovation Chemicals LLC	Y1092496-1g	3-Methyl-5-(methylthio)-1H-1,2,4-triazole	34985-98-3	95%	1g	$675	2025-02-28